Dihydrocodehydrogenase II
Dihydrocodehydrogenase II
Nadph, also known as b-nadph or nadp-reduced, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Nadph is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Nadph has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, nadph is primarily located in the cytoplasm and mitochondria. In humans, nadph is involved in the homocarnosinosis pathway, the phenylbutazone action pathway, the tamoxifen action pathway, and the atorvastatin action pathway. Nadph is also involved in several metabolic disorders, some of which include glycerol kinase deficiency, ureidopropionase deficiency, the hyperprolinemia type II pathway, and aromatase deficiency.
Brand Name:
Vulcanchem
CAS No.:
53-57-6
VCID:
VC0057101
InChI:
InChI=1S/C21H30N7O17P3/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32/h1,3-4,7-8,10-11,13-16,20-21,29-31H,2,5-6H2,(H2,23,32)(H,36,37)(H,38,39)(H2,22,24,25)(H2,33,34,35)/t10-,11-,13-,14-,15-,16-,20-,21-/m0/s1
SMILES:
C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O
Molecular Formula:
C21H30N7O17P3
Molecular Weight:
745.4 g/mol
Dihydrocodehydrogenase II
CAS No.: 53-57-6
Reference Standards
VCID: VC0057101
Molecular Formula: C21H30N7O17P3
Molecular Weight: 745.4 g/mol
| CAS No. | 53-57-6 |
|---|---|
| Product Name | Dihydrocodehydrogenase II |
| Molecular Formula | C21H30N7O17P3 |
| Molecular Weight | 745.4 g/mol |
| IUPAC Name | [[(2S,3S,4S,5S)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2S,3R,4S,5S)-5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate |
| Standard InChI | InChI=1S/C21H30N7O17P3/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32/h1,3-4,7-8,10-11,13-16,20-21,29-31H,2,5-6H2,(H2,23,32)(H,36,37)(H,38,39)(H2,22,24,25)(H2,33,34,35)/t10-,11-,13-,14-,15-,16-,20-,21-/m0/s1 |
| Standard InChIKey | ACFIXJIJDZMPPO-NNYOXOHSSA-N |
| Isomeric SMILES | C1C=CN(C=C1C(=O)N)[C@@H]2[C@H]([C@H]([C@@H](O2)COP(=O)(O)OP(=O)(O)OC[C@H]3[C@@H]([C@@H]([C@H](O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O |
| SMILES | C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O |
| Canonical SMILES | C1C=CN(C=C1C(=O)N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O |
| Physical Description | Solid |
| Description | Nadph, also known as b-nadph or nadp-reduced, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Nadph is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Nadph has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, nadph is primarily located in the cytoplasm and mitochondria. In humans, nadph is involved in the homocarnosinosis pathway, the phenylbutazone action pathway, the tamoxifen action pathway, and the atorvastatin action pathway. Nadph is also involved in several metabolic disorders, some of which include glycerol kinase deficiency, ureidopropionase deficiency, the hyperprolinemia type II pathway, and aromatase deficiency. |
| Synonyms | Coenzyme II Dinucleotide Phosphate, Nicotinamide-Adenine NADP NADPH Nicotinamide Adenine Dinucleotide Phosphate Nicotinamide-Adenine Dinucleotide Phosphate Nucleotide, Triphosphopyridine Phosphate, Nicotinamide-Adenine Dinucleotide Triphosphopyridine Nucleotide |
| PubChem Compound | 22833512 |
| Last Modified | Nov 11 2021 |
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